Cas no 93378-79-1 (1,3-Laurin-2-Palmitin)

• Product Name: 1,3-Laurin-2-Palmitin
• CAS No: 93378-79-1
• MF: C₄₃H₈₂O₆
• MW: 695.107594966888
• CID: 5092207
• PubChem ID: 87173362
• Update Time: 2025-05-21

1,3-Laurin-2-Palmitin Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid, 2-[(1-oxododecyl)oxy]-1-[[(1-oxododecyl)oxy]methyl]ethyl ester
• 1,3-Laurin-2-Palmitin

• Inchi： 1S/C43H82O6/c1-4-7-10-13-16-19-20-21-22-25-28-31-34-37-43(46)49-40(38-47-41(44)35-32-29-26-23-17-14-11-8-5-2)39-48-42(45)36-33-30-27-24-18-15-12-9-6-3/h40H,4-39H2,1-3H3
• InChI Key： MCELKWUXVWSVKW-UHFFFAOYSA-N
• SMILES： C(OC(COC(=O)CCCCCCCCCCC)COC(=O)CCCCCCCCCCC)(=O)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 694.61114033g/mol
• Monoisotopic Mass: 694.61114033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 49
• Rotatable Bond Count: 42
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.6
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols

Additional information on 1,3-Laurin-2-Palmitin

1,3-Laurin-2-Palmitin: A Comprehensive Overview

1,3-Laurin-2-Palmitin, identified by the CAS Registry Number 93378-79-1, is a unique compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its distinctive molecular structure, which combines lauric acid and palmitic acid in a specific configuration. Recent studies have highlighted its potential applications in various industries, making it a subject of interest for researchers and professionals alike.

The molecular structure of 1,3-Laurin-2-Palmitin is a key factor in its properties and functionality. Composed of two fatty acids—lauric acid (C₁₂H₂₄O₂) and palmitic acid (C₁₆H₃₂O₂)—this compound exhibits a balanced combination of hydrophobic and hydrophilic characteristics. This duality makes it suitable for use in emulsions, surfactants, and other applications where surface activity is desired. The latest research has explored its ability to stabilizePickering emulsions, which are known for their high stability and resistance to phase separation.

In terms of physical properties, 1,3-Laurin-2-Palmitin has a melting point that falls within the range of typical fatty acid derivatives. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it easier to handle during synthesis and purification processes. Recent studies have also investigated its thermal stability under various conditions, revealing that it maintains its structural integrity up to temperatures of 200°C. This property is particularly advantageous for industrial applications where high-temperature processes are involved.

The synthesis of 1,3-Laurin-2-Palmitin typically involves a two-step process: esterification followed by purification. The esterification step often employs catalysts such as sulfuric acid or enzymatic catalysts to facilitate the reaction between the carboxylic acids and alcohols. Researchers have recently explored the use of microwave-assisted synthesis to enhance reaction efficiency and reduce production time. This approach not only improves yield but also minimizes the environmental footprint of the manufacturing process.

One of the most promising applications of 1,3-Laurin-2-Palmitin lies in the field of biomedicine. Studies have shown that this compound exhibits anti-inflammatory properties, making it a potential candidate for drug delivery systems. Its ability to form self-assembled structures at the nanoscale allows for the encapsulation of therapeutic agents, ensuring controlled release and enhanced bioavailability. Additionally, its biocompatibility has been tested in vitro, demonstrating minimal cytotoxicity even at high concentrations.

In the realm of materials science, 1,3-Laurin-2-Palmitin has been utilized as a precursor for the development of novel biomaterials. Its amphiphilic nature enables it to serve as a building block for creating hydrogels and polymeric films with tailored mechanical properties. Recent advancements have focused on incorporating this compound into stimuli-responsive materials that can respond to environmental changes such as temperature or pH levels. These materials hold potential applications in sensors, drug delivery systems, and tissue engineering.

The environmental impact of 1,3-Laurin-2-Palmitin has also been a topic of recent research. Studies have shown that this compound is biodegradable under aerobic conditions, with complete degradation occurring within 60 days when exposed to microbial activity. This characteristic aligns with growing demands for sustainable materials that minimize ecological harm. Furthermore, its low toxicity profile makes it suitable for use in agricultural applications where environmental safety is paramount.

In conclusion, 1,3-Laurin-2-Palmitin, with its unique molecular structure and versatile properties, represents a valuable compound with wide-ranging applications across multiple industries. From biomedicine to materials science and environmental technology, ongoing research continues to uncover new potentials for this compound. As advancements in synthesis techniques and application development progress further,